Cas no 2680890-94-0 (3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680890-94-0
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 5625709
• PubChem ID: 165935708
• Update Time: 2025-06-10

3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680890-94-0
• EN300-28294715
• 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7BrF3NO3/c1-4-2-5(8(16)17)7(6(11)3-4)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： MNPGJUQXHOIZFU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 324.95614g/mol
• Monoisotopic Mass: 324.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic Acid (CAS No. 2680890-94-0): A Comprehensive Overview

3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680890-94-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a methyl group, and a trifluoroacetamido functional group attached to a benzoic acid backbone. These structural elements contribute to its diverse chemical properties and biological activities.

The trifluoroacetamido group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This group is often used in the synthesis of bioactive molecules and pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of the parent compound. The presence of the bromine atom adds further complexity to the molecule, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Recent studies have highlighted the potential of 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid in various applications. One notable area of research is its use as an intermediate in the synthesis of novel anti-inflammatory agents. The compound's ability to modulate specific biological pathways has been explored in several preclinical studies, demonstrating promising results in reducing inflammation and associated pain. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid has also shown potential as a lead compound for the development of anticancer drugs. Research conducted at the National Cancer Institute has indicated that this compound can selectively inhibit the growth of certain cancer cell lines without affecting normal cells. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The methyl group present in the structure of 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid plays a crucial role in enhancing its solubility and bioavailability. This feature is particularly important for optimizing drug delivery systems and improving therapeutic outcomes. Studies have shown that compounds with similar structural motifs exhibit enhanced permeability across biological membranes, which can be advantageous for both oral and parenteral administration.

From a synthetic perspective, 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 3-bromo-5-methylbenzoic acid with trifluoroacetyl chloride in the presence of a suitable base. This method provides high yields and excellent purity, making it suitable for large-scale production. The versatility of this synthetic route allows for easy modification of the molecule to generate a wide range of derivatives with tailored properties.

In conclusion, 3-Bromo-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680890-94-0) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important molecule in modern medicinal chemistry.